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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and protocols for
conducting soil fumigation experiments using Metam-sodium. This document is intended to
guide researchers in the safe and effective use of this broad-spectrum soil fumigant for the
control of soil-borne pathogens, nematodes, and weeds in a research setting.

Introduction to Metam-sodium

Metam-sodium (sodium N-methyldithiocarbamate) is a water-soluble liquid fumigant.[1] It is
not the primary biocidal agent itself but is a precursor to the active compound, methyl
isothiocyanate (MITC).[2][3] Upon application to moist soil, Metam-sodium rapidly
decomposes into MITC, a highly volatile and reactive compound responsible for its fumigant
properties.[2][4] MITC is effective against a wide range of soil-borne organisms, including fungi,
bacteria, nematodes, and germinating weed seeds.[2][5][6]

Mechanism of Action

The efficacy of Metam-sodium relies on its conversion to MITC in the soil. This conversion is a
rapid, abiotic decomposition process that occurs in the presence of water.[2][4] The primary
mode of action of MITC is the inactivation of essential enzymes in target organisms.[2] It
specifically targets sulfhydryl groups (-SH) in amino acids, leading to the disruption of cellular
respiration and other vital metabolic processes, ultimately causing cell death.[2]
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Safety Precautions and Personal Protective
Equipment (PPE)

Metam-sodium and its breakdown product, MITC, are hazardous materials.[3][7] Strict
adherence to safety protocols is crucial to minimize exposure risks.

3.1. General Handling Precautions:

o Always handle Metam-sodium in a well-ventilated area, preferably within a chemical fume
hood.[8][9]

e Avoid all personal contact, including inhalation of vapors or mists.[8]
» Do not eat, drink, or smoke in the handling area.[8]
e Use a closed system for transferring liquids whenever possible to minimize exposure.[8]

o Store Metam-sodium in a cool, dry, and well-ventilated place, away from incompatible
materials such as acids and oxidizing agents.[3]

o Keep containers tightly closed when not in use.[8]

3.2. Required Personal Protective Equipment (PPE):
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PPE Category Required Items

Long-sleeved shirt and long pants, Chemical-

Body Protection i . .
resistant coveralls, Chemical-resistant apron.[8]

Chemical-resistant gloves (e.g., barrier laminate
or Viton 214 mils).[8]

Hand Protection

Foot Protection Chemical-resistant footwear.[8]

Protective eyewear (safety glasses with side

Eye Protection )
shields or goggles).[8]

Use of a respirator with an appropriate cartridge
) ) for pesticides is recommended, especially in
Respiratory Protection o
enclosed spaces or when ventilation is

inadequate.[8]

Experimental Protocols

The following protocols provide a general framework for conducting soil fumigation experiments
with Metam-sodium. Researchers should adapt these protocols to their specific experimental
design and local regulations.

4.1. Pre-Application Protocol:
e Soil Preparation:

o Cultivate the soil to the desired treatment depth to break up clods and ensure a uniform
texture.[10] Improper soil preparation is a major cause of fumigation failure.[10]

o Remove or incorporate any large plant debris.[11]

o Ensure the soil is moist, ideally between 60% and 80% of field capacity, to facilitate the
conversion of Metam-sodium to MITC.[11][12]

o Experimental Design:
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o Use a randomized complete block design with a sufficient number of replications (at least
four is recommended) to ensure statistical validity.[12]

o Include an untreated control group for comparison.[12]

o Clearly mark the boundaries of each experimental plot.[12]

e Application Rate Calculation:

o Determine the appropriate application rate based on the target pest, soil type, and
experimental objectives. Refer to Table 1 for general application rate guidelines.

o Calibrate all application equipment accurately before use to ensure precise delivery of the
fumigant.[12]

4.2. Application Protocol:

There are several methods for applying Metam-sodium in a research setting. The choice of
method depends on the scale of the experiment and the target depth.

e Soil Drench:
o Dilute the calculated amount of Metam-sodium in a sufficient volume of water.

o Apply the solution evenly over the soil surface of the plot using a calibrated sprayer or

watering can.[6]

o Immediately after application, apply a water seal by lightly irrigating the treated area to a
depth of about one inch to prevent the premature escape of MITC gas.[10][13]

 Soil Injection:

o Use a hand-held or small-scale mechanical injector to deliver Metam-sodium to the
desired soil depth (typically 10-15 cm).[14]

o Inject in a grid pattern to ensure even distribution.
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o Immediately after injection, compact the soil surface by rolling or tamping to seal the
injection channels.[14]

o Rotary Tiller Incorporation:

o Spray the Metam-sodium solution onto the soil surface immediately in front of a rotary
tiller.[14]

o Incorporate the fumigant into the soil to the desired depth with the tiller.
o Compact the soil surface immediately after incorporation.[14]

4.3. Post-Application Protocol:

e Sealing the Treated Area:

o For optimal efficacy, especially in small-scale experiments, cover the treated plots with
gas-impermeable plastic sheeting (tarping) immediately after application.[13] This helps to
retain the MITC gas in the soil for a longer period.

o Secure the edges of the tarp with soil to create a tight seal.
e Re-entry Interval:

o Adhere to strict re-entry intervals to ensure worker safety. The restricted entry interval
begins at the start of the application.[5][15]

o For untarped applications, the re-entry period is typically 5 days.[16]

o For tarped applications, the re-entry period can vary, and the label instructions should be
followed. Generally, workers should not enter treated areas for at least 48 hours.[17]

e Aeration and Planting:

o After the required exposure period, remove the plastic sheeting (if used) to allow the soil to
aerate.
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o Cultivate the soil to the depth of treatment to facilitate the dissipation of any remaining
fumigant.[10]

o The interval between application and planting can range from 14 to 30 days, depending on
soil type, temperature, and moisture.[14] Heavier, colder, or wetter soils require a longer
interval.[14]

o Itis advisable to sow a sensitive indicator crop, such as lettuce or radish, about 7 days
before planting the main crop to ensure the soil is free of phytotoxic residues.

Data Presentation

Table 1: General Application Rates of Metam-sodium for Research Purposes

Recommended
Target L .
. Application Method Rate (Active Reference
Pest/Disease .
Ingredient)
General Weed Control  Soil Injection 25 - 100 gallons/acre [13]

Soil Incorporation with  0.4-1.6 mL/L soil
Clubroot of Canola ) ) [18]
plastic covering (Greenhouse)

Surface application

Clubroot of Canola with sprinkler and 1000 L/ha [18]
roller
Fusarium Crown and Rotovation into ]
) 935 liters/ha [19][20]
Root Rot in Tomato preformed beds
General Soll 100 ml/mzin 4 liters
o Drench [6]
Fumigation water

Note: Application rates can vary significantly based on the specific product formulation, soil
type, organic matter content, and the severity of the pest infestation. Always consult the
product label and conduct small-scale trials to determine the optimal rate for your specific
conditions.

Table 2: Soil Re-entry and Planting Intervals After Metam-sodium Application
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Condition Action Interval Reference

Untarped Field

o Re-entry 5 days [16]
Application
Tarped Field .
o Re-entry Minimum 48 hours [17]
Application
Potting Soil (Treated )
Re-entry for handling 7 days [14]
and Covered)
Light-medium texture
soil, not excessively Planting 14-21 days [14]
wet or cold
Heavy texture, high
organic matter, wet, or  Planting Minimum 30 days [14]
cold (<15°C) sail
Application rate > )
Planting 60 days [14]
1100L/ha
Visualizations
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Caption: Experimental workflow for soil fumigation using Metam-sodium.
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Caption: Mode of action of Metam-sodium in the soil environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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